7-oxostaurosporine
7-oxostaurosporine
7-Oxostaurosporine is the oxidised and highly fluorescent analogue of UCN-01 and UCN-02. 7-Oxostaurosporine is a potent inhibitor of protein kinase C and formation of cellular blebs induced by phorbols. 7-Oxostaurosporine possesses comparable activity against tumor cells lines to UCN-01. Despite its close relationship to UCN-01 and staurosporine, limited access to the metabolite has restricted a more complete investigation of its properties.
Brand Name:
Vulcanchem
CAS No.:
141196-69-2
VCID:
VC0134979
InChI:
InChI=1S/C28H24N4O4/c1-28-25(35-3)15(29-2)12-18(36-28)31-16-10-6-4-8-13(16)19-21-22(27(34)30-26(21)33)20-14-9-5-7-11-17(14)32(28)24(20)23(19)31/h4-11,15,18,25,29H,12H2,1-3H3,(H,30,33,34)/t15-,18-,25-,28+/m1/s1
SMILES:
CC12C(C(CC(O1)N3C4=CC=CC=C4C5=C6C(=C7C8=CC=CC=C8N2C7=C53)C(=O)NC6=O)NC)OC
Molecular Formula:
C28H24N4O4
Molecular Weight:
480.5 g/mol
7-oxostaurosporine
CAS No.: 141196-69-2
Main Products
VCID: VC0134979
Molecular Formula: C28H24N4O4
Molecular Weight: 480.5 g/mol
| CAS No. | 141196-69-2 |
|---|---|
| Product Name | 7-oxostaurosporine |
| Molecular Formula | C28H24N4O4 |
| Molecular Weight | 480.5 g/mol |
| IUPAC Name | (2S,3R,4R,6R)-3-methoxy-2-methyl-4-(methylamino)-29-oxa-1,7,17-triazaoctacyclo[12.12.2.12,6.07,28.08,13.015,19.020,27.021,26]nonacosa-8,10,12,14,19,21,23,25,27-nonaene-16,18-dione |
| Standard InChI | InChI=1S/C28H24N4O4/c1-28-25(35-3)15(29-2)12-18(36-28)31-16-10-6-4-8-13(16)19-21-22(27(34)30-26(21)33)20-14-9-5-7-11-17(14)32(28)24(20)23(19)31/h4-11,15,18,25,29H,12H2,1-3H3,(H,30,33,34)/t15-,18-,25-,28+/m1/s1 |
| Standard InChIKey | POTTVLREWUNNRO-UGZRAAABSA-N |
| Isomeric SMILES | C[C@@]12[C@@H]([C@@H](C[C@@H](O1)N3C4=CC=CC=C4C5=C6C(=C7C8=CC=CC=C8N2C7=C53)C(=O)NC6=O)NC)OC |
| SMILES | CC12C(C(CC(O1)N3C4=CC=CC=C4C5=C6C(=C7C8=CC=CC=C8N2C7=C53)C(=O)NC6=O)NC)OC |
| Canonical SMILES | CC12C(C(CC(O1)N3C4=CC=CC=C4C5=C6C(=C7C8=CC=CC=C8N2C7=C53)C(=O)NC6=O)NC)OC |
| Appearance | Yellow solid |
| Description | 7-Oxostaurosporine is the oxidised and highly fluorescent analogue of UCN-01 and UCN-02. 7-Oxostaurosporine is a potent inhibitor of protein kinase C and formation of cellular blebs induced by phorbols. 7-Oxostaurosporine possesses comparable activity against tumor cells lines to UCN-01. Despite its close relationship to UCN-01 and staurosporine, limited access to the metabolite has restricted a more complete investigation of its properties. |
| Synonyms | 7-oxo-staurosporine 7-oxostaurosporine RK 1409 RK-1409 |
| PubChem Compound | 10906957 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume